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Compound of Interest

Compound Name: 1-Chlorobenzotriazole

CAS No.: 21050-95-3

Cat. No.: B028376

Get Quote

High-Fidelity Reagent Profiling for Medicinal Chemistry & Process Development[1]

Abstract
1-Chlorobenzotriazole (1-CBT) is a versatile, stable N-halogenated oxidant and chlorinating

agent that bridges the gap between volatile hypohalites and overly aggressive inorganic

oxidants.[1] This guide provides a comprehensive technical analysis of 1-CBT, focusing on its

physicochemical identity, synthesis protocols, and mechanistic utility in drug development—

specifically in the controlled oxidation of alcohols and the chemoselective construction of

unsymmetrical disulfides.[1]

Part 1: Physicochemical Identity[1]
1-CBT is characterized by a "positive halogen" attached to the triazole nitrogen, imparting

significant electrophilic character to the chlorine atom.[1] Unlike its parent compound,

benzotriazole, 1-CBT exhibits unique solubility and reactivity profiles essential for non-aqueous

synthetic workflows.[1]
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Property Specification

IUPAC Name 1-Chloro-1H-benzotriazole

Common Abbreviation 1-CBT / BtCl

CAS Registry Number 21050-95-3

Molecular Formula C₆H₄ClN₃

Molecular Weight 153.57 g/mol

Appearance White to off-white crystalline needles

Melting Point 104–106 °C (dec)

Solubility
Soluble in CH₂Cl₂, CHCl₃, Benzene; Insoluble in

Water

Active Content Positive Chlorine (Cl⁺) source

Structural Analysis
The molecule consists of a benzene ring fused to a 1,2,3-triazole ring.[1] The chlorine atom at

the N(1) position is labile.[1] Upon reaction, the benzotriazole moiety acts as an excellent

leaving group (pKa of conjugate acid ~8.2), which can often be recovered and recycled—a

critical feature for green chemistry applications in process development.[1]

Part 2: Synthesis & Preparation Protocol
Role: Senior Application Scientist Commentary: While 1-CBT is commercially available, in-

house preparation is often preferred in drug discovery campaigns to ensure fresh activity, as N-

halo compounds can degrade over extended storage.[1] The following protocol is a self-

validating system based on the classic method by Rees and Storr.

Reagents
Benzotriazole (BtH)[2][3][4]

Sodium Hypochlorite (NaOCl) solution (commercial bleach, ~10-12%)
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Acetic Acid (50% v/v aqueous solution)

Dichloromethane (for extraction/recrystallization)[3]

Step-by-Step Methodology
Preparation: Dissolve Benzotriazole (1 eq.) in 50% aqueous acetic acid. The acetic acid

buffers the solution and facilitates the protonation events necessary for N-chlorination.[1]

Addition: Cool the solution to 0°C. Add Sodium Hypochlorite solution (1.1 eq.) dropwise over

20 minutes.

Checkpoint: A white precipitate should form immediately. If the solution turns

yellow/orange, the temperature may be too high, leading to ring chlorination rather than N-

chlorination.

Reaction: Stir at 0°C for 30 minutes. The reaction is rapid.

Isolation: Filter the solid precipitate. Wash copiously with cold water to remove excess acid

and inorganic salts.

Purification: Air dry the solid. For high-purity applications (e.g., kinetic studies), recrystallize

from methylene chloride/petroleum ether.

Validation: Verify MP (104-106°C). Iodometric titration can be used to confirm active chlorine

content.
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Figure 1: Synthesis workflow for 1-CBT demonstrating the conversion of Benzotriazole via

hypochlorite oxidation.

Part 3: Mechanistic Reactivity[1]
1-CBT operates primarily via two mechanisms: Oxidation (of alcohols/amines) and Electrophilic

Transfer (chlorination or thiolation).[1]

A. Oxidation of Alcohols
1-CBT oxidizes primary alcohols to aldehydes and secondary alcohols to ketones.[1] The

mechanism parallels that of hypochlorites but in non-aqueous media.[1]

Mechanism Insight:

Ligand Exchange: The alcohol oxygen attacks the electrophilic chlorine of 1-CBT, displacing

benzotriazole (BtH) and forming an alkyl hypochlorite intermediate (R-O-Cl).[1]

Elimination: A base (often the liberated benzotriazole or added pyridine) abstracts the alpha-

proton, triggering the elimination of HCl and formation of the carbonyl double bond.[1][5]

B. Chemoselective Disulfide Formation (The Hunter
Protocol)
In drug development, forming unsymmetrical disulfides (R¹-S-S-R²) without scrambling is

notoriously difficult.[1] 1-CBT solves this by forming a stable intermediate.

Activation: Thiol A (R¹SH) reacts with 1-CBT to form S-benzotriazolyl sulfide (R¹-S-Bt).[1]

Coupling: Thiol B (R²SH) attacks the sulfur of the intermediate, displacing benzotriazole and

forming the mixed disulfide cleanly.[1]

Mechanistic Pathway Diagram[1]
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Alcohol Oxidation Pathway Unsymmetrical Disulfide Synthesis
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Figure 2: Dual mechanistic pathways showing oxidative dehydrogenation of alcohols (top) and

sulfur activation for disulfide coupling (bottom).[1]

Part 4: Applications in Medicinal Chemistry[1][6][9]
"Green" Oxidant
Unlike PCC (Chromium) or Swern (creates dimethyl sulfide stench), 1-CBT oxidation

byproducts are benign.[1] The benzotriazole byproduct precipitates or can be washed out with

base, simplifying purification during scale-up of API (Active Pharmaceutical Ingredient)

intermediates.[1]

Chlorination of Heterocycles
1-CBT is an effective reagent for the chlorination of electron-rich aromatics such as indoles and

carbazoles.[1] It provides regioselectivity often superior to NCS (N-chlorosuccinimide) due to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b028376/docs?utm_src=pdf-body-img#technical-monograph-1-chlorobenzotriazole-1-cbt
https://cymitquimica.com/cas/21050-95-3/
https://cymitquimica.com/cas/21050-95-3/
https://cymitquimica.com/cas/21050-95-3/
https://cymitquimica.com/cas/21050-95-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the differing sterics and electronics of the benzotriazole ring.[1]

Peptide Macrocyclization
The disulfide formation capability (see Part 3B) is utilized in peptide chemistry to form disulfide

bridges between cysteine residues in a controlled manner, preventing the formation of

oligomers common with air oxidation.[1]

Part 5: Safety & Stability[1]
Hazard Classification:

GHS: Warning.[1][6][2]

H-Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][6][2] Irrit.).

Handling Protocols:

Thermal Stability: While more stable than many N-halo compounds, 1-CBT can decompose

exothermically.[1] Store below 20°C and away from strong reducing agents.

Incompatibility: Reacts vigorously with DMSO (dimethyl sulfoxide); do not use DMSO as a

solvent for 1-CBT reactions (risk of explosion/rapid decomposition).[1]

PPE: Standard lab coat, nitrile gloves, and safety glasses. Work within a fume hood to avoid

inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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